molecular formula C25H25N3 B4753694 4-(9H-fluoren-9-yl)-N-(2-methylbenzylidene)-1-piperazinamine

4-(9H-fluoren-9-yl)-N-(2-methylbenzylidene)-1-piperazinamine

Cat. No. B4753694
M. Wt: 367.5 g/mol
InChI Key: ODVWGMMOKQFGKL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(9H-fluoren-9-yl)-N-(2-methylbenzylidene)-1-piperazinamine, also known as FM2-10, is a fluorescent dye that has been widely used in scientific research. This compound has several unique properties that make it a valuable tool for studying various biological processes.

Mechanism of Action

4-(9H-fluoren-9-yl)-N-(2-methylbenzylidene)-1-piperazinamine works by binding to hydrophobic regions of proteins, DNA, and RNA. It has been shown to bind to the hydrophobic pockets of proteins and to intercalate into DNA and RNA. This binding results in a change in the fluorescence properties of 4-(9H-fluoren-9-yl)-N-(2-methylbenzylidene)-1-piperazinamine, which can be used to monitor changes in the conformation and structure of the biomolecule.
Biochemical and Physiological Effects
4-(9H-fluoren-9-yl)-N-(2-methylbenzylidene)-1-piperazinamine has been shown to have minimal biochemical and physiological effects on cells and tissues. It has been shown to be non-toxic and to have minimal effects on cell viability and proliferation. However, it is important to note that the concentration of 4-(9H-fluoren-9-yl)-N-(2-methylbenzylidene)-1-piperazinamine used in experiments should be carefully controlled to avoid any potential adverse effects.

Advantages and Limitations for Lab Experiments

4-(9H-fluoren-9-yl)-N-(2-methylbenzylidene)-1-piperazinamine has several advantages for lab experiments. It is a highly sensitive and specific fluorescent probe that can be used to study a wide range of biological processes. It is also relatively easy to use and can be incorporated into a variety of experimental setups. However, it is important to note that 4-(9H-fluoren-9-yl)-N-(2-methylbenzylidene)-1-piperazinamine has some limitations. Its fluorescence properties can be affected by changes in pH, temperature, and ionic strength, which can limit its use in certain experimental conditions.

Future Directions

There are several future directions for the use of 4-(9H-fluoren-9-yl)-N-(2-methylbenzylidene)-1-piperazinamine in scientific research. One possible direction is the development of new derivatives of 4-(9H-fluoren-9-yl)-N-(2-methylbenzylidene)-1-piperazinamine with improved properties, such as increased sensitivity and specificity. Another direction is the use of 4-(9H-fluoren-9-yl)-N-(2-methylbenzylidene)-1-piperazinamine in vivo to study biological processes in living organisms. Finally, 4-(9H-fluoren-9-yl)-N-(2-methylbenzylidene)-1-piperazinamine could be used in combination with other fluorescent probes to study complex biological processes such as protein-protein interactions and signal transduction pathways.
Conclusion
In conclusion, 4-(9H-fluoren-9-yl)-N-(2-methylbenzylidene)-1-piperazinamine is a valuable tool for studying various biological processes. Its unique properties make it a highly sensitive and specific fluorescent probe that can be used in a wide range of experimental setups. Further research on 4-(9H-fluoren-9-yl)-N-(2-methylbenzylidene)-1-piperazinamine and its derivatives could lead to new insights into the structure and function of biomolecules and the dynamics of cellular processes.

Scientific Research Applications

4-(9H-fluoren-9-yl)-N-(2-methylbenzylidene)-1-piperazinamine has been used extensively in scientific research as a fluorescent probe for studying various biological processes. It has been used to study the structure and function of proteins, DNA, and RNA. It has also been used to study the dynamics of cellular processes such as endocytosis, exocytosis, and membrane trafficking.

properties

IUPAC Name

N-[4-(9H-fluoren-9-yl)piperazin-1-yl]-1-(2-methylphenyl)methanimine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C25H25N3/c1-19-8-2-3-9-20(19)18-26-28-16-14-27(15-17-28)25-23-12-6-4-10-21(23)22-11-5-7-13-24(22)25/h2-13,18,25H,14-17H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ODVWGMMOKQFGKL-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=CC=C1C=NN2CCN(CC2)C3C4=CC=CC=C4C5=CC=CC=C35
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C25H25N3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

367.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-(9H-fluoren-9-yl)-N-(2-methylbenzylidene)piperazin-1-amine

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.